Cas no 1823440-07-8 ((5-Amino-benzotriazol-1-yl)-acetic acid methyl ester)

• Product Name: (5-Amino-benzotriazol-1-yl)-acetic acid methyl ester
• CAS No: 1823440-07-8
• MF: C₉H₁₀N₄O₂
• MW: 206.20130109787
• CID: 5710819
• PubChem ID: 100009049
• Update Time: 2025-06-30

(5-Amino-benzotriazol-1-yl)-acetic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• (5-Amino-benzotriazol-1-yl)-acetic acid methyl ester
• methyl 2-(5-amino-1H-1,2,3-benzotriazol-1-yl)acetate
• EN300-715318
• (5-Amino-benzotriazol-1-yl)-aceticacidmethylester
• 1823440-07-8

• Inchi： 1S/C9H10N4O2/c1-15-9(14)5-13-8-3-2-6(10)4-7(8)11-12-13/h2-4H,5,10H2,1H3
• InChI Key： KURXAHLZAWEZDU-UHFFFAOYSA-N
• SMILES： O(C)C(CN1C2C=CC(=CC=2N=N1)N)=O

Computed Properties

• Exact Mass: 206.08037557g/mol
• Monoisotopic Mass: 206.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 83Ų

Additional information on (5-Amino-benzotriazol-1-yl)-acetic acid methyl ester

Introduction to (5-Amino-benzotriazol-1-yl)-acetic acid methyl ester (CAS No. 1823440-07-8)

The compound 1823440-07-8, also known as (5-Amino-benzotriazol-1-yl)-acetic acid methyl ester, is a significant molecule in the field of organic chemistry, particularly in the synthesis of bioactive compounds. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and material science. The molecule consists of a benzotriazole ring, an amino group, and a methyl ester functional group, which collectively contribute to its versatile chemical properties.

Recent studies have highlighted the importance of benzotriazole derivatives in various chemical reactions, including click chemistry and bioconjugation. The presence of the amino group in this compound further enhances its reactivity, making it a valuable intermediate in the synthesis of complex molecules. Researchers have explored its role in the development of new materials, such as stimuli-responsive polymers and advanced coatings, where its structural integrity and functional groups play a crucial role.

The synthesis of (5-Amino-benzotriazol-1-yl)-acetic acid methyl ester involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalysis have enabled more efficient pathways for its production, reducing both time and cost. For instance, the use of transition metal catalysts has been reported to significantly improve the yield and purity of this compound during the coupling reaction steps.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its ability to act as a bioisostere or a scaffold for drug design has been extensively studied. Recent research indicates that it may serve as a potential lead compound for anti-inflammatory and anticancer drug development. The methyl ester group facilitates better absorption and bioavailability, making it an attractive candidate for pharmaceutical formulations.

The structural versatility of this compound also extends to its use in materials science. Its benzotriazole moiety is known for its UV-absorbing properties, which makes it a potential candidate for developing advanced coatings and polymers with enhanced durability under environmental stress. Recent studies have demonstrated its application in creating self-healing materials, where its reactivity plays a pivotal role in repairing micro damages caused by mechanical stress.

From an environmental standpoint, the synthesis and application of 1823440-07-8 have been evaluated for their eco-friendliness. Researchers are exploring green chemistry approaches to minimize waste and reduce energy consumption during its production. The use of renewable feedstocks and biodegradable solvents has been proposed as a sustainable alternative to traditional synthesis methods.

In conclusion, (5-Amino-benzotriazol-1-yl)-acetic acid methyl ester (CAS No. 1823440-07-8) is a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and material science, positions it as a key player in future innovations. As research continues to uncover new potentials for this compound, it is expected to contribute significantly to both academic and industrial advancements.